Cas no 1796948-47-4 (N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)quinoxaline-2-carboxamide)
N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)quinoxaline-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[1-(OXAN-4-YL)PYRAZOL-4-YL]QUINOXALINE-2-CARBOXAMIDE
- N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]quinoxaline-2-carboxamide
- F6448-1770
- N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)quinoxaline-2-carboxamide
- 1796948-47-4
- AKOS024567415
-
- Inchi: 1S/C17H17N5O2/c23-17(16-10-18-14-3-1-2-4-15(14)21-16)20-12-9-19-22(11-12)13-5-7-24-8-6-13/h1-4,9-11,13H,5-8H2,(H,20,23)
- InChI Key: IXMSGYRIALKDSL-UHFFFAOYSA-N
- SMILES: O1CCC(CC1)N1C=C(C=N1)NC(C1C=NC2C=CC=CC=2N=1)=O
Computed Properties
- Exact Mass: 323.13822480g/mol
- Monoisotopic Mass: 323.13822480g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 443
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 81.9Ų
N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)quinoxaline-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6448-1770-2μmol |
N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]quinoxaline-2-carboxamide |
1796948-47-4 | 90%+ | 2μl |
$57.0 | 2023-05-20 | |
| Life Chemicals | F6448-1770-5μmol |
N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]quinoxaline-2-carboxamide |
1796948-47-4 | 90%+ | 5μl |
$63.0 | 2023-05-20 | |
| Life Chemicals | F6448-1770-10μmol |
N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]quinoxaline-2-carboxamide |
1796948-47-4 | 90%+ | 10μl |
$69.0 | 2023-05-20 | |
| Life Chemicals | F6448-1770-20μmol |
N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]quinoxaline-2-carboxamide |
1796948-47-4 | 90%+ | 20μl |
$79.0 | 2023-05-20 | |
| Life Chemicals | F6448-1770-1mg |
N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]quinoxaline-2-carboxamide |
1796948-47-4 | 90%+ | 1mg |
$54.0 | 2023-05-20 | |
| Life Chemicals | F6448-1770-2mg |
N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]quinoxaline-2-carboxamide |
1796948-47-4 | 90%+ | 2mg |
$59.0 | 2023-05-20 | |
| Life Chemicals | F6448-1770-3mg |
N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]quinoxaline-2-carboxamide |
1796948-47-4 | 90%+ | 3mg |
$63.0 | 2023-05-20 | |
| Life Chemicals | F6448-1770-4mg |
N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]quinoxaline-2-carboxamide |
1796948-47-4 | 90%+ | 4mg |
$66.0 | 2023-05-20 | |
| Life Chemicals | F6448-1770-5mg |
N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]quinoxaline-2-carboxamide |
1796948-47-4 | 90%+ | 5mg |
$69.0 | 2023-05-20 | |
| Life Chemicals | F6448-1770-10mg |
N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]quinoxaline-2-carboxamide |
1796948-47-4 | 90%+ | 10mg |
$79.0 | 2023-05-20 |
N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)quinoxaline-2-carboxamide Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)quinoxaline-2-carboxamide
Professional Introduction to N-(1-(tetrahydro-2H-pyran-4-yl-1H-pyrazol-4-yl)quinoxaline-2-carboxamide) and CAS No. 1796948-47-4
N-(1-(tetrahydro-2H-pyran-4-yl-1H-pyrazol-4-yl)quinoxaline-2-carboxamide) is a sophisticated organic compound with the CAS number 1796948-47-4, which has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities, making it a subject of intense study in drug discovery and development. The structural features of this molecule, particularly its tetrahydro-2H-pyran and pyrazol moieties, contribute to its unique chemical properties and potential therapeutic applications.
The tetrahydro-2H-pyran ring system in N-(1-(tetrahydro-2H-pyran-4-yl-1H-pyrazol-4-yl)quinoxaline-2-carboxamide) is known for its ability to enhance the bioavailability and solubility of pharmaceutical compounds. This feature is particularly valuable in the development of drugs that require efficient absorption and distribution within the body. Additionally, the presence of the pyrazol ring provides a scaffold for further functionalization, allowing researchers to tailor the molecule's properties for specific biological targets.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. N-(1-(tetrahydro-2H-pyran-4-yl-1H-pyrazol-4-yl)quinoxaline-2-carboxamide) has emerged as a promising candidate in this regard. Its unique structural composition suggests potential applications in the treatment of neurological disorders, cancer, and inflammatory conditions. The quinoxaline moiety, in particular, has been extensively studied for its role in inhibiting kinases and other enzymes involved in disease progression.
One of the most compelling aspects of N-(1-(tetrahydro-2H-pyran-4-yl-1H-pyrazol-4-yl)quinoxaline-2-carboxamide) is its ability to interact with biological targets at a molecular level. The compound's design allows it to bind to specific proteins and enzymes, thereby modulating their activity. This targeted approach has the potential to minimize side effects and improve therapeutic efficacy. Current research is focused on understanding the precise mechanisms by which this compound exerts its effects, with the aim of identifying new therapeutic opportunities.
The synthesis of N-(1-(tetrahydro-2H-pyran-4-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyy)-
1796948-47-4 (N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)quinoxaline-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)